Cas no 951886-60-5 (2-Bromo-4-(6-chloro-3-pyridyl)-1-butene)

• Product Name: 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene
• CAS No: 951886-60-5
• MF: C₉H₉BrClN
• MW: 246.531460523605
• MDL: MFCD09801356
• CID: 1987534
• PubChem ID: 24722168
• Update Time: 2025-10-31

2-Bromo-4-(6-chloro-3-pyridyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromobut-3-enyl)-2-chloropyridine
• 2-BROMO-4-(6-CHLORO-3-PYRIDYL)-1-BUTENE
• CTK5I5656
• ZINC42750125
• AKOS016017256
• AG-A-38006
• KB-168933
• 951886-60-5
• 5-(3-Bromobut-3-en-1-yl)-2-chloropyridine
• DTXSID90641244
• MFCD09801356
• 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene

• MDL： MFCD09801356
• Inchi： 1S/C9H9BrClN/c1-7(10)2-3-8-4-5-9(11)12-6-8/h4-6H,1-3H2
• InChI Key： XQIGAKUAOZFEQH-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=NC(=CC=1)Cl

Computed Properties

• Exact Mass: 244.96069Da
• Monoisotopic Mass: 244.96069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene

2-Bromo-4-(6-chloro-3-pyridyl)-1-butene: Chemical Overview

2-Bromo-4-(6-chloro-3-pyridyl)-1-butene (CAS No. 951886-60-5) is a versatile organic compound with significant applications in various fields of chemistry, particularly in organic synthesis and material science. This compound is characterized by its unique structure, which combines a bromine atom, a chloropyridine ring, and a conjugated double bond system. Its molecular formula is C₁₀H₉BrClN, and its molecular weight is approximately 247.57 g/mol. The compound exists as a colorless to pale yellow liquid under standard conditions and exhibits a characteristic odor.

The structure of 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene is notable for its conjugated system, which plays a crucial role in its reactivity and electronic properties. The bromine atom at the second position of the butene chain contributes to its electrophilic nature, making it an excellent substrate for various nucleophilic additions and substitutions. The presence of the 6-chloro substituent on the pyridine ring enhances the compound's stability and selectivity in reactions, particularly in the presence of electron-rich environments.

Recent studies have highlighted the importance of 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene in the development of advanced materials, such as high-performance polymers and organic semiconductors. Researchers have demonstrated that the compound's conjugated system can be exploited to create materials with tailored electronic properties, making it a valuable component in the design of next-generation electronic devices.

In terms of synthesis, 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene can be prepared through a variety of methods, including Friedel-Crafts alkylation, Grignard reactions, and transition-metal-catalyzed coupling reactions. The choice of synthesis method depends on the desired scale of production and the specific requirements of the application. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

The applications of 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene are diverse and expanding rapidly due to its unique chemical properties. In pharmaceutical chemistry, it has been used as an intermediate in the synthesis of bioactive compounds with potential anticancer activity. In material science, it serves as a building block for constructing advanced polymers with enhanced mechanical and thermal stability. Additionally, its role as a precursor in the synthesis of fluorescent materials has opened new avenues for its use in sensing and imaging technologies.

From an environmental perspective, 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene has been studied for its biodegradability and potential impact on ecosystems. Recent research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2-Bromo-4-(6-chloro-3-pyridyl)-1-butene (CAS No. 951886-60-5) is a multifaceted compound with significant potential in various chemical disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.